(S)-N1-Ethyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine

• Molecular Formula: C10H23N3
• Molecular Weight: 185.31 g/mol
• SMILES: CCN(CCN)C1CCCN(C1)C
• InChI: InChI=1S/C10H23N3/c1-3-13(8-6-11)10-5-4-7-12(2)9-10/h10H,3-9,11H2,1-2H3/t10-/m0/s1
• InChIKey: FQBRIAFBDKOTLB-JTQLQIEISA-N

Enantiopure (S)-configured 1,2-ethanediamine-piperidine hybrid for neurokinin receptor antagonist discovery. Avoid failed SAR from racemates or regioisomers. - **Chiral integrity:** >98%, single enantiomer; eliminates chiral resolution - **SAR-ready:** Matched molecular pair with N1-methyl analog (CAS 1354000-67-1) and 3-ylmethyl homolog (CAS 1353959-25-7) - **Physicochemical:** MW 185.31, 3 HBA, fits fragment-like criteria for GPCR screening - **Supply:** Research quantities (mg to g) available, 98% purity certified

(S)-N1-Ethyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine: Chiral Diamine Overview

(S)-N1-Ethyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine (CAS 1354018-84-0) is a chiral 1,2-ethanediamine derivative bearing an (S)-configured 1-methylpiperidin-3-yl substituent and an N-ethyl group . With a molecular formula of C₁₀H₂₃N₃ and a molecular weight of 185.31 g/mol, this compound serves as a stereochemically defined building block within the broader class of substituted piperidine-ethanediamines that have been patented as neurokinin (NK1/NK2) receptor antagonists [1]. The (S)-enantiomer is accessible from multiple suppliers at certified purity levels up to 98% (NLT 98%), making it a procurement-ready intermediate for pharmaceutical research and medicinal chemistry campaigns .

• [1] European Patent EP0709375A2. Substituted 1,2-ethanediamine derivatives as neurokinin (NK1 and NK2) receptor antagonists. Imperial Chemical Industries Plc. Filed 1995-09-26. View Source

Why Generic Substitution Fails for This Chiral Diamine

Within the 1,2-ethanediamine-piperidine chemical space, substitution at the piperidine N-1 position, the ethylene backbone N-alkyl group, and the piperidine C-3 absolute configuration each independently modulate receptor binding, physicochemical properties, and downstream synthetic utility [1]. The (S)-N1-ethyl-N1-(1-methylpiperidin-3-yl) substitution pattern defines a specific pharmacophoric arrangement that is distinct from the (R)-enantiomer, the N1-desmethyl analog, the N1-methyl (vs. ethyl) analog, and the regioisomeric 3-ylmethyl variant. Published patent literature demonstrates that even minor structural perturbations within this scaffold class can shift neurokinin receptor subtype selectivity (NK1 vs. NK2 vs. NK3) by orders of magnitude [2]. Consequently, substituting this compound with a racemate, an opposite enantiomer, or a close N-alkyl analog without quantitative justification risks invalidating SAR conclusions, altering chiral induction in asymmetric transformations, and compromising the integrity of pharmacological profiling data.

• [1] European Patent EP0709375A2. Substituted 1,2-ethanediamine derivatives as neurokinin antagonists. Describes receptor subtype selectivity dependence on N-substitution patterns. Filed 1995-09-26. View Source
• [2] European Patent EP1799666B1. Piperidine derivatives as NK1 antagonists. Merck Sharp & Dohme. Demonstrates exquisitely tight SAR around piperidine N-substitution patterns for NK1 receptor antagonism. View Source

Quantitative Differentiation Against Closest Analogs

Stereochemical Identity: (S)- vs. (R)-Enantiomer

The (S)-enantiomer (CAS 1354018-84-0) possesses a defined absolute configuration at the piperidine C-3 position that is stereochemically distinct from the (R)-enantiomer (CAS 1354000-75-1). Substituted piperidine NK1 antagonists exhibit stereospecific receptor binding where even single chiral center inversion can result in significant (>10-fold) loss of binding affinity [1]. The (S)-compound is supplied with verified chiral identity (SMILES: CCN(CCN)[C@H]1CCCN(C)C1), enabling unambiguous SAR interpretation in receptor occupancy studies, whereas the (R)-enantiomer (SMILES: CCN(CCN)[C@@H]1CCCN(C)C1) represents a distinct diastereomeric interaction profile with biological targets .

Evidence Dimension	Chiral configuration (piperidine C-3 absolute stereochemistry)
Target Compound Data	(S)-configuration: CCN(CCN)[C@H]1CCCN(C)C1; CAS 1354018-84-0; MW 185.31
Comparator Or Baseline	(R)-configuration: CCN(CCN)[C@@H]1CCCN(C)C1; CAS 1354000-75-1; MW 185.31
Quantified Difference	Opposite absolute stereochemistry; no quantitative binding comparison available across enantiomers for this exact scaffold (class-level SAR indicates stereospecific NK1 binding within piperidine-ethanediamine series)
Conditions	Chiral identity confirmed by SMILES notation and MDL identifier (MFCD21094192 for S-isomer vs. MFCD21094191 for R-isomer)

Why This Matters

Procurement of the correct single enantiomer is essential for reproducible pharmacological profiling, as enantiomeric impurities directly confound potency and selectivity measurements.

• [1] European Patent EP1799666B1. Piperidine derivatives as NK1 antagonists. Demonstrates stereospecific NK1 binding requirements within piperidine-based antagonist series. Merck Sharp & Dohme. View Source

N1-Ethyl vs. N1-Methyl Substituent Effects

The target compound bears an N1-ethyl group (C₂H₅) whereas the closest N-alkyl analog carries an N1-methyl group (CH₃). The ethyl substituent increases calculated LogP by approximately 0.5–0.8 units compared to the methyl analog (estimated from fragment-based methods) and increases molecular weight from 171.28 to 185.31 g/mol . Within the NK1 antagonist patent literature, the N-ethyl → N-methyl substitution on the ethane-1,2-diamine backbone has been shown to meaningfully modulate receptor binding and selectivity; the ethyl group is explicitly claimed in the genus formula of EP0709375A2 as an independent structural variable for tuning NK1/NK2 selectivity [1].

Evidence Dimension	N1-alkyl substituent size and lipophilicity
Target Compound Data	N1-ethyl: MW 185.31, Formula C10H23N3; TPSA 32.5; H-Acceptors 3; H-Donors 1; Rotatable Bonds 4
Comparator Or Baseline	N1-methyl analog (CAS 1354000-67-1): MW 171.28, Formula C9H21N3; TPSA 32.5; H-Acceptors 3; H-Donors 1; Rotatable Bonds 4
Quantified Difference	ΔMW = +14.03 (+8.2%); N1-ethyl adds one methylene unit vs. N1-methyl; LogP increase of approximately 0.6 units (predicted)
Conditions	Computational chemistry data (TPSA, H-acceptors/donors, rotatable bonds) from vendor technical datasheets

Why This Matters

The N1-ethyl → N1-methyl switch alters both lipophilicity and steric environment around the secondary amine, directly affecting membrane permeability, metabolic stability, and target binding kinetics in whole-cell assays.

• [1] European Patent EP0709375A2. Substituted 1,2-ethanediamine derivatives as neurokinin antagonists. Genus formula encompasses N-alkyl variation as independent variable for NK1/NK2 selectivity tuning. View Source

Regiochemical Specificity: Direct Attachment vs. Methylene Homolog

The target compound features direct N–C bond attachment of the ethane-1,2-diamine to the piperidine C-3 position, whereas the one-carbon homologated variant (N1-ethyl-N1-((1-methylpiperidin-3-yl)methyl)ethane-1,2-diamine, CAS 1353959-25-7) inserts a methylene spacer between the piperidine ring and the diamine nitrogen . This homologous shift is predicted to alter the pKa of the conjugated amine by ~0.5–1.0 units (predicted pKa of target compound: 10.29 ± 0.10) and increase molecular flexibility (+1 rotatable bond), directly affecting both chemical reactivity (nucleophilicity at N1) and the spatial presentation of the piperidine pharmacophore to biological targets . The conformational constraint conferred by direct C-3 attachment provides a more rigid pharmacophoric geometry, which can be advantageous for achieving selectivity within closely related GPCR subfamilies.

Evidence Dimension	Regiochemical attachment mode and conformational flexibility
Target Compound Data	Direct piperidin-3-yl attachment: MW 185.31; 4 rotatable bonds; predicted pKa 10.29 ± 0.10; predicted density 0.96 ± 0.1 g/cm³
Comparator Or Baseline	Piperidin-3-ylmethyl homolog (CAS 1353959-25-7): MW 199.34; 5 rotatable bonds; Formula C11H25N3
Quantified Difference	ΔMW = −14.03 (−7.0%); 1 fewer rotatable bond (increased conformational restraint); predicted pKa shift of ~0.5–1.0 units due to altered through-bond inductive effects
Conditions	Predicted physicochemical properties (ChemicalBook, ChemSrc); vendor product specifications

Why This Matters

Procurement of the correct regioisomer ensures that the piperidine-diamine vector geometry matches the intended pharmacophore model, avoiding spurious SAR conclusions from unintentional methylene insertion.

Defined Chiral Building Block in Neurokinin Antagonist Patents

Substituted 1,2-ethanediamine derivatives bearing a piperidine ring are explicitly claimed as NK1 and NK2 receptor antagonists in foundational patents including EP0709375A2, which generically covers N-alkyl-N-(1-substituted-piperidinyl)-ethane-1,2-diamines [1]. While the specific (S)-N1-ethyl congener may not be individually exemplified in published literature, its structural features—(S)-stereochemistry, N-ethyl substitution, piperidine N-methyl, and direct C-3 attachment—are all independently validated as parameters governing NK1/NK2 receptor affinity and selectivity within the genus [2]. This patent landscape supports the compound's strategic use as a key intermediate or scaffold-hopping starting point for developing novel, patentable NK1/NK2 antagonists with potentially improved selectivity profiles.

Evidence Dimension	Patent coverage and structural relevance to validated neurokinin antagonist chemotype
Target Compound Data	(S)-N1-Ethyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine embodies key structural features (piperidine C-3 attachment, N-alkyl variation, chirality) claimed in NK1/NK2 antagonist patents
Comparator Or Baseline	Generic 1,2-ethanediamine-piperidine chemotype: validated as NK1/NK2 antagonist scaffold in EP0709375A2; SAR established across N-substitution, ring size, and regioisomeric variants
Quantified Difference	Not a quantitative head-to-head comparison; structural mapping confirms compound falls within claimed genus and incorporates individually validated SAR parameters
Conditions	Patent literature analysis; no direct pharmacological data available for this specific compound

Why This Matters

Confirms that the compound is not an arbitrary diamine but is structurally embedded within a therapeutically validated and patent-protected chemical space, providing a rational basis for its inclusion in neurokinin receptor research programs.

• [1] European Patent EP0709375A2. Novel substituted 1,2-ethanediamine derivatives which antagonize the pharmacological actions of neurokinins, particularly at NK1 and NK2 receptors. Imperial Chemical Industries Plc. Filed 1995-09-26. View Source
• [2] European Patent EP1799666B1. Piperidine derivatives as NK1 antagonists. Merck Sharp & Dohme. Expired - Lifetime. PRIOR ART DATE: 2004-09-17. Establishes tight SAR around piperidine substitution patterns. View Source

Recommended Research and Industrial Applications

Enantioselective Synthesis of NK1/NK2 Antagonist Candidates

The (S)-configured piperidine C-3 stereocenter provides a defined chiral handle for constructing diastereomerically pure NK1/NK2 antagonist candidates via N-alkylation, reductive amination, or amide coupling at the primary amine terminus [1]. The single-enantiomer procurement eliminates the need for chiral chromatographic resolution of synthetic intermediates and ensures that observed biological activity can be unambiguously attributed to the (S)-configuration.

N1-Alkyl SAR Scaffold-Hopping Campaigns

The compound's N1-ethyl group serves as a reference point for systematic alkyl scan SAR studies (methyl → ethyl → propyl → cyclopropyl). Because the N1-methyl analog (CAS 1354000-67-1) is commercially available, researchers can quantitatively compare LogD, metabolic stability, and target binding of N1-ethyl vs. N1-methyl congeners in matched molecular pairs analysis . This enables direct assessment of the methyl → ethyl 'magic methyl' effect on target engagement and ADME properties.

Conformational Restriction Studies: Direct vs. Spaced Attachment

Comparison of the target compound (direct piperidin-3-yl attachment, 4 rotatable bonds) with its piperidin-3-ylmethyl homolog (CAS 1353959-25-7, 5 rotatable bonds) enables evaluation of conformational flexibility effects on receptor subtype selectivity. The one-bond-shorter vector in the target compound provides a more constrained pharmacophore geometry, which can be exploited to improve selectivity between closely related GPCR targets (e.g., NK1 vs. NK2 vs. NK3) .

Fragment-Based Drug Discovery for Aminergic GPCRs

With a molecular weight of 185.31 and 3 hydrogen bond acceptors, the compound meets fragment-like physicochemical criteria (MW < 250, HBA ≤ 3). The (S)-stereochemistry and dual amine functionality make it suitable as a fragment hit for screening against aminergic GPCR panels, where the ethyl and piperidine substituents can probe lipophilic sub-pockets adjacent to the conserved aspartate residue in transmembrane helix 3 [1].

• [1] European Patent EP0709375A2. Establishes 1,2-ethanediamine-piperidine scaffold as privileged NK1/NK2 antagonist chemotype with defined SAR around N-substitution patterns. View Source